Cas no 19764-03-5 (b-D-Glucopyranose, 1-thio-,1-[3-hydroxy-N-(sulfooxy)-5-hexenimidate])

b-D-Glucopyranose, 1-thio-,1-[3-hydroxy-N-(sulfooxy)-5-hexenimidate] structure
19764-03-5 structure
Product Name:b-D-Glucopyranose, 1-thio-,1-[3-hydroxy-N-(sulfooxy)-5-hexenimidate]
CAS No:19764-03-5
MF:C12H21NO10S2
MW:403.425842046738
CID:168016
PubChem ID:5281136
Update Time:2025-04-19

b-D-Glucopyranose, 1-thio-,1-[3-hydroxy-N-(sulfooxy)-5-hexenimidate] Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranose, 1-thio-,1-[3-hydroxy-N-(sulfooxy)-5-hexenimidate]
    • (2R,3R,4S,5R,6S)-3,4,5-trihydroxy-2-(hydroxymethyl)-6-[C-[(2S)-2-hydro xypent-4-enyl]-N-sulfonatooxy-carbonimidoyl]sulfanyl-oxane
    • 1-S-[(3S)-3-hydroxy-N-(sulfonatooxy)hex-5-enimidoyl]-1-thio-beta-D-glucopyranose
    • 1-Thio-beta-D-glucopyranose 1-(3-hydroxy-N-(sulfooxy)-5-hexenimidate)
    • beta-D-Glucopyranose, 1-thio-, 1-(3-hydroxy-N-(sulfooxy)-5-hexenimidate)
    • gluconapoleiferin(1-)
    • 2-Hydroxy-4-pentenyl glucosinolate
    • 1-Thio-β-D-glucopyranose 1-[(S)-N-(hydroxysulfonyloxy)-3-hydroxy-5-hexeneimidate]
    • 1-Thio-β-D-glucopyranose 1-[(S)-3-hydroxy-N-(hydroxysulfonyloxy)-5-hexeneimidate]
    • 1-S-[3-Hydroxy-N-(sulfooxy)hex-5-enimidoyl]-1-thiohexopyranose
    • C08416
    • [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (3S)-3-hydroxy-N-sulfooxyhex-5-enimidothioate
    • 19764-03-5
    • Gluconapoleiferin (2-Hydroxy-4-enyl-GS)
    • Gluconapoleiferin
    • NS00094465
    • DTXSID20941527
    • 2-hydroxypent-4-enylglucosinolate
    • 1-S-[3-hydroxy-N-(sulfooxy)hex-5-enimidoyl]-1-thio-beta-S-glucopyranose
    • CHEBI:79349
    • 1-S-[3-hydroxy-N-(sulfonatooxy)hex-5-enimidoyl]-1-thio-beta-D-glucopyranose
    • [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-3-hydroxy-N-sulfooxyhex-5-enimidothioate
    • Inchi: 1S/C12H21NO10S2/c1-2-3-6(15)4-8(13-23-25(19,20)21)24-12-11(18)10(17)9(16)7(5-14)22-12/h2,6-7,9-12,14-18H,1,3-5H2,(H,19,20,21)/t6-,7+,9+,10-,11+,12-/m0/s1
    • InChI Key: ZEGLQSKFSKZGRO-RELRXRRDSA-N
    • SMILES: S(C(C[C@H](CC=C)O)=NOS(=O)(=O)O)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

  • Exact Mass: 403.061
  • Monoisotopic Mass: 403.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 563
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 220A^2
  • XLogP3: -1.4

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C

b-D-Glucopyranose, 1-thio-,1-[3-hydroxy-N-(sulfooxy)-5-hexenimidate] Related Literature

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